Cas no 1434053-14-1 (2-(4-aminopyrimidin-2-yl)propan-2-ol)

• Product Name: 2-(4-aminopyrimidin-2-yl)propan-2-ol
• CAS No: 1434053-14-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD28128943
• CID: 2112092
• Update Time: 2025-06-08

2-(4-aminopyrimidin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopyrimidin-2-yl)propan-2-ol
• ULRUQDDLPPKCBD-UHFFFAOYSA-N
• 2-Pyrimidinemethanol, 4-amino-alpha,alpha-dimethyl-
• CID 86684499
• 2-Pyrimidinemethanol, 4-amino-α,α-dimethyl-

• MDL： MFCD28128943
• Inchi： 1S/C7H11N3O/c1-7(2,11)6-9-4-3-5(8)10-6/h3-4,11H,1-2H3,(H2,8,9,10)
• InChI Key： ULRUQDDLPPKCBD-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1N=CC=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 72

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 291.3±20.0 °C(Predicted)
• pka: 13.68±0.29(Predicted)

Additional information on 2-(4-aminopyrimidin-2-yl)propan-2-ol

Introduction to 2-(4-Aminopyrimidin-2-yl)propan-2-ol (CAS No. 1434053-14-1)

2-(4-Aminopyrimidin-2-yl)propan-2-ol, also known by its CAS number 1434053-14-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aminopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 2-(4-Aminopyrimidin-2-yl)propan-2-ol make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-(4-Aminopyrimidin-2-yl)propan-2-ol consists of a pyrimidine ring with an amino group at the 4-position and a tert-butanol moiety attached to the 2-position. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The tert-butanol group enhances solubility and stability, while the amino group provides opportunities for hydrogen bonding and other interactions with biological targets.

Recent studies have highlighted the potential of 2-(4-Aminopyrimidin-2-yl)propan-2-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, making it a potential lead for the development of antiviral drugs.

In addition to its antiviral properties, 2-(4-Aminopyrimidin-2-yl)propan-2-ol has shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that this compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound's ability to induce apoptosis (programmed cell death) in cancer cells without significant toxicity to normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-(4-Aminopyrimidin-2-yl)propan-2-ol have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. The compound's high bioavailability and low toxicity profile further support its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Aminopyrimidin-2-yl)propan-2-ol in various indications. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further validate its potential as a new therapeutic option.

In conclusion, 2-(4-Aminopyrimidin-2-yl)propan-2-ol (CAS No. 1434053-14-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical science.